Cas no 1227586-01-7 (4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine)

• Product Name: 4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine
• CAS No: 1227586-01-7
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 4925280
• Update Time: 2025-06-14

4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine
• 4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine

• Inchi： 1S/C12H8BrF2N/c13-6-9-5-12(15)16-7-11(9)8-1-3-10(14)4-2-8/h1-5,7H,6H2
• InChI Key： OWNFHDNVHPOOJT-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=CC=1C1C=CC(=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine

Comprehensive Overview of 4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine (CAS No. 1227586-01-7)

4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine (CAS No. 1227586-01-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and fluorophenyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogenated and aromatic functionalities, makes it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated compounds like 4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine stems from their enhanced metabolic stability and bioavailability, which are pivotal in modern medicinal chemistry. Researchers are increasingly exploring its potential in targeting kinase inhibitors and central nervous system (CNS) therapeutics, aligning with trends in personalized medicine and precision drug design. Its CAS No. 1227586-01-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, the bromomethyl group in this compound offers a reactive site for further functionalization, enabling the creation of diverse heterocyclic scaffolds. This property is particularly valuable in high-throughput screening libraries, where rapid derivatization is essential. Additionally, the fluorophenyl moiety contributes to lipophilicity, a key factor in optimizing drug-likeness and membrane permeability—a hot topic in AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the application of 4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine. As industries shift toward green chemistry principles, researchers are investigating solvent-free or catalytic methods to incorporate this intermediate sustainably. Its halogenated structure raises questions about biodegradability, prompting studies into eco-friendly alternatives—a frequent query in scientific forums and patent literature.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS No. 1227586-01-7, ensuring purity and consistency for industrial use. The compound’s spectral data is often shared in open-access journals, supporting collaborative research. Its stability under various pH conditions is another area of investigation, especially for formulation scientists developing extended-release medications.

Market-wise, the demand for 4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine correlates with the expansion of the generic pharmaceuticals sector and biosimilar development. Suppliers highlight its role in cost-effective API synthesis, addressing global healthcare affordability challenges—a theme prevalent in industry reports. Meanwhile, academic labs leverage its structural features to explore new chemical entities (NCEs) for neglected diseases.

Future directions for this compound include its integration into combinatorial chemistry workflows and machine learning-assisted molecular design. As AI algorithms become more adept at predicting structure-activity relationships, compounds like CAS No. 1227586-01-7 will likely see accelerated adoption in virtual screening pipelines. This aligns with the broader shift toward digital transformation in life sciences.

In summary, 4-Bromomethyl-2-fluoro-5-(4-fluorophenyl)pyridine exemplifies the intersection of innovative chemistry and applied research. Its multifaceted applications—from drug intermediates to material precursors—underscore its importance in advancing scientific and industrial frontiers. With ongoing studies addressing both efficacy and sustainability, this compound remains a focal point for R&D professionals worldwide.